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Compound of Interest

Compound Name: Broflanilide
CAS No.: 207727-04-5
Cat. No.: B15604914
Get Quote
. J

The following guide provides essential safety and logistical information for the proper disposal
of broflanilide, a persistent and ecotoxic insecticide. Adherence to these procedures is critical
for ensuring laboratory safety, environmental protection, and regulatory compliance.
Broflanilide is subject to stringent disposal regulations due to its environmental persistence
and high toxicity to aquatic organisms and bees.[1][2][3]

Immediate Safety and Handling

Before handling broflanilide for any purpose, including disposal, it is imperative to consult the
product-specific Safety Data Sheet (SDS) and label.[4][5] The SDS contains legally binding
instructions and detailed safety information.

Personal Protective Equipment (PPE): All personnel handling broflanilide waste must wear
appropriate PPE as specified in the SDS.[2][6] This includes, but is not limited to:

o Chemical-resistant gloves (e.qg., nitrile rubber)

» Protective clothing or a chemical-resistant apron[7]
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o Safety goggles or a face shield to protect against splashes[2][6]

Step-by-Step Disposal Procedures

The disposal of broflanilide and its containers is regulated under the Federal Insecticide,
Fungicide, and Rodenticide Act (FIFRA) and, upon being discarded, as hazardous waste under
the Resource Conservation and Recovery Act (RCRA).[4][8][9]

1. Disposal of Unused or Excess Broflanilide:

» Classification: Unused or excess broflanilide is considered hazardous waste.[10] Improper
disposal is a violation of federal law.[11]

e Primary Disposal Method: The mandated disposal method is through a licensed hazardous
waste contractor, typically via incineration at a suitable facility.[6]

» Prohibited Actions:NEVER discharge broflanilide waste into drains, surface waters,
groundwater, or soil.[6] This is critical to prevent environmental contamination.

2. Decontamination and Disposal of Empty Containers:
o Emptying: Ensure containers are completely empty before decontamination.[6][12]

o Triple Rinsing: The U.S. Environmental Protection Agency (EPA) recommends a triple-rinse
procedure for all empty pesticide containers.[11]

o Step 1: Fill the empty container about one-quarter full with a suitable solvent (e.g., water).
o Step 2: Securely replace the cap and shake for 30 seconds.

o Step 3: Pour the rinsate (the rinse water) into a collection vessel clearly labeled
"Hazardous Waste." This rinsate should be used to dilute the next product mixture or be
disposed of as hazardous waste.[5][11]

o Step 4: Repeat this rinsing procedure two more times.

e Rendering Unusable: After triple-rinsing, puncture and crush the container to prevent
unauthorized reuse.[11]
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» Final Disposal: Dispose of the decontaminated container in the same manner as the product
itsel—as hazardous waste—unless local regulations specifically permit recycling.[6] Consult
your institution's environmental health and safety (EHS) office or a local hazardous waste
authority for guidance.[11]

3. Management of Spills and Contaminated Materials:
o Containment: In case of a spill, immediately dike the area to prevent further spread.[2][6]
e Absorption:

o Small Spills: Use an inert absorbent material such as sand, sawdust, or a general-purpose
binder to soak up the material.[6]

o Large Spills: Dike the spillage and, if possible, pump the liquid into a suitable, labeled
container.[2][6]

¢ Collection: Carefully collect all spilled product and contaminated absorbent materials into a
sealable container labeled "Hazardous Waste: Broflanilide."[6]

» Decontamination: Clean the spill area with water and detergent. All cleaning materials and
contaminated water must be collected and disposed of as hazardous waste.[2][6]

o Disposal: All materials used for cleanup, including contaminated PPE, must be disposed of
as hazardous waste.

Regulatory Contacts and Guidance

If the instructions on the product label or SDS are unclear, do not proceed with disposal.
Contact one of the following for guidance:

e Your institution's Environmental Health and Safety (EHS) department.
e Your State Pesticide or Environmental Control Agency.[11]

e The Hazardous Waste representative at the nearest EPA Regional Office.[11]
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o State-run "Clean Sweep" programs, which may offer disposal services for commercial

pesticide users.[1][8]

Environmental Fate and Properties

The strict disposal protocols for broflanilide are informed by its environmental properties. The

following table summarizes key quantitative data related to its environmental persistence and

toxicity.

Parameter

Value / Finding

Implication for Disposal

Persistence

Persistent in terrestrial and
aguatic environments; can
accumulate in soil with

successive applications.[1]

Highlights the need to prevent
any release into the
environment, as the chemical

does not readily break down.

Soil Dissipation Time (DTso)

26 - 182 days in field studies.
[3]

Confirms long-term presence
in soil if spilled or improperly

disposed of.

Mobility in Soil

Low.[1][7] The major route of
dissipation is expected to be

runoff with eroded sediment.[1]

While it doesn't leach readily, it
can contaminate waterways

through soil erosion.

Bioaccumulation Potential

High (Log Kow = 5.2).[1][13]

Indicates a tendency to
accumulate in the fatty tissues
of organisms, leading to
biomagnification in the food

chain.

Bioconcentration Factor (BCF)

266-364x in rainbow trout

whole fish tissues.[13]

Demonstrates that aquatic
organisms can accumulate
broflanilide to levels much
higher than the surrounding

water.

Aquatic Toxicity

Very toxic to aquatic life with
long-lasting effects.[2][6]
Highly toxic to freshwater fish

on an acute basis.[1]

Reinforces the critical
importance of preventing any
discharge into sewer systems

or waterways.
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Experimental Protocols

The disposal procedures outlined are regulatory mandates based on findings from
environmental fate and toxicology studies. Specific experimental protocols for the degradation
or neutralization of broflanilide in a laboratory setting are not provided in standard safety and
regulatory documents. The approved disposal method is an industrial process (e.g., high-
temperature incineration) managed by licensed facilities.

The data informing these regulations come from standardized studies, including:

o Aerobic and Anaerobic Soil Metabolism Studies: These experiments determine the
persistence of the chemical in soil under different oxygen conditions.[1]

e Aqueous Photolysis Studies: These tests measure how quickly the chemical degrades in
water when exposed to sunlight.[1]

Broflanilide Disposal Workflow

The following diagram illustrates the logical workflow and decision-making process for the
proper disposal of broflanilide waste in a laboratory setting.
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Caption: Logical workflow for the disposal of broflanilide waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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